Cas no 2680767-24-0 (2-Methyl-2-(2,2,2-trifluoroacetamido)hexanoic acid)

2-Methyl-2-(2,2,2-trifluoroacetamido)hexanoic acid is a fluorinated amino acid derivative characterized by its trifluoroacetamido and branched alkyl chain structure. This compound is of interest in organic synthesis and medicinal chemistry due to its potential as a building block for peptidomimetics or enzyme inhibitors. The trifluoroacetamido group enhances electrophilicity and metabolic stability, while the sterically hindered α-carbon contributes to conformational rigidity. Its hexanoic acid backbone provides lipophilicity, facilitating membrane permeability. The compound's unique structural features make it valuable for probing biochemical interactions or designing bioactive molecules with tailored properties. Careful handling is advised due to the reactivity of the trifluoroacetamido moiety.
2-Methyl-2-(2,2,2-trifluoroacetamido)hexanoic acid structure
2680767-24-0 structure
Product Name:2-Methyl-2-(2,2,2-trifluoroacetamido)hexanoic acid
CAS No:2680767-24-0
MF:C9H14F3NO3
MW:241.207573413849
CID:6245178
PubChem ID:165916644
Update Time:2025-10-24

2-Methyl-2-(2,2,2-trifluoroacetamido)hexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-(2,2,2-trifluoroacetamido)hexanoic acid
    • 2680767-24-0
    • EN300-28277112
    • 2-Methyl-2-(2,2,2-trifluoroacetamido)hexanoic acid
    • Inchi: 1S/C9H14F3NO3/c1-3-4-5-8(2,7(15)16)13-6(14)9(10,11)12/h3-5H2,1-2H3,(H,13,14)(H,15,16)
    • InChI Key: BCTITYHVBCLZAA-UHFFFAOYSA-N
    • SMILES: FC(C(NC(C(=O)O)(C)CCCC)=O)(F)F

Computed Properties

  • Exact Mass: 241.09257779g/mol
  • Monoisotopic Mass: 241.09257779g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 66.4Ų

2-Methyl-2-(2,2,2-trifluoroacetamido)hexanoic acid Pricemore >>

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Additional information on 2-Methyl-2-(2,2,2-trifluoroacetamido)hexanoic acid

2-Methyl-2-(2,2,2-trifluoroacetamido)hexanoic Acid (CAS No. 2680767-24-0): A Comprehensive Overview

2-Methyl-2-(2,2,2-trifluoroacetamido)hexanoic acid (CAS No. 2680767-24-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceuticals, and agrochemical research. This compound, characterized by its unique trifluoroacetamido functional group, serves as a valuable intermediate in the synthesis of more complex molecules. Its molecular structure combines a hexanoic acid backbone with a 2-methyl substitution and a 2,2,2-trifluoroacetamido moiety, making it a versatile building block for various applications.

The growing interest in 2-methyl-2-(2,2,2-trifluoroacetamido)hexanoic acid is driven by its potential role in drug discovery and development. Researchers are particularly intrigued by its ability to act as a precursor for bioactive molecules, including protease inhibitors and enzyme modulators. The presence of the trifluoroacetamido group enhances the compound's stability and bioavailability, which are critical factors in pharmaceutical formulations. Additionally, its hexanoic acid backbone provides a hydrophobic character, facilitating membrane permeability—a desirable trait in drug design.

In recent years, the demand for CAS 2680767-24-0 has surged due to its applications in agrochemicals. The compound's structural features make it a promising candidate for developing novel pesticides and herbicides with improved efficacy and environmental safety. As sustainability becomes a key focus in agriculture, researchers are exploring 2-methyl-2-(2,2,2-trifluoroacetamido)hexanoic acid derivatives to create greener alternatives to conventional agrochemicals.

From a synthetic chemistry perspective, 2-methyl-2-(2,2,2-trifluoroacetamido)hexanoic acid offers several advantages. Its straightforward synthesis route and high purity make it an attractive choice for industrial-scale production. The compound's compatibility with various reaction conditions, such as amidation and esterification, further expands its utility in organic synthesis. These properties align with the current trend toward modular and scalable chemical processes, which are essential for meeting the demands of modern pharmaceutical and agrochemical industries.

The market for CAS 2680767-24-0 is expected to grow steadily, driven by advancements in drug discovery and sustainable agriculture. Industry reports highlight the increasing adoption of trifluoroacetamido-containing compounds in high-value applications, such as targeted therapies and precision farming. As a result, manufacturers are investing in optimized production methods to ensure a reliable supply of this critical intermediate.

For researchers and industry professionals seeking detailed information about 2-methyl-2-(2,2,2-trifluoroacetamido)hexanoic acid, understanding its physicochemical properties is essential. The compound exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, while remaining stable under ambient conditions. These characteristics make it suitable for a wide range of experimental protocols, from kinetic studies to formulation development.

In conclusion, 2-methyl-2-(2,2,2-trifluoroacetamido)hexanoic acid (CAS No. 2680767-24-0) represents a pivotal compound in modern chemical research. Its multifaceted applications, coupled with its synthetic versatility, position it as a key player in the development of next-generation pharmaceuticals and agrochemicals. As scientific inquiry continues to uncover new possibilities for this molecule, its significance in industrial and academic settings is poised to expand further.

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